Cas no 1803763-86-1 (1-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1803763-86-1
• MF: C₁₀H₇BrClF₃OS
• MW: 347.57919049263
• CID: 4970922
• Update Time: 2025-10-23

1-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H7BrClF3OS/c1-5(16)9(11)7-3-2-6(12)4-8(7)17-10(13,14)15/h2-4,9H,1H3
• InChI Key： INNDFCJFFBMMSW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1SC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 4.8
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one

Introduction to 1-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1803763-86-1) and Its Emerging Applications in Chemical Biology

1-Bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1803763-86-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in drug discovery and molecular research. This compound, characterized by its brominated ketone moiety and a phenyl ring substituted with chloro and trifluoromethylthio groups, presents a versatile scaffold for the development of novel bioactive molecules.

The structural composition of 1-bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one encompasses several key functional groups that contribute to its reactivity and biological significance. The presence of a bromine atom at the alpha position relative to the carbonyl group enhances its utility as an intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the design of pharmacophores.

The phenyl ring, further modified with a chloro substituent at the para position and a trifluoromethylthio group at the ortho position, introduces additional layers of electronic and steric effects. The chloro group is known to enhance lipophilicity and metabolic stability, while the trifluoromethylthio moiety contributes to electron-withdrawing properties, which can influence the compound's binding affinity to biological targets. Such structural features make this compound an attractive candidate for medicinal chemists seeking to optimize drug-like properties.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify novel bioactive compounds. The structural motifs present in 1-bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one align well with many successful drug candidates that have emerged from such approaches. For instance, studies have demonstrated that phenyl derivatives with halogenated substituents exhibit promising activity against various therapeutic targets, including kinases and transcription factors.

One notable area of research involving 1-bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one is its potential application in the development of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The ability of this compound to modulate PPIs could open new avenues for therapeutic intervention. Recent advances in structure-based drug design have highlighted the importance of incorporating halogenated aromatic rings into PPI inhibitors due to their ability to engage hydrophobic pockets within protein interfaces.

Furthermore, the compound's reactivity as a brominated ketone makes it a valuable building block for synthesizing more complex molecules through functional group transformations. For example, it can be readily converted into alcohols via reduction or into esters via esterification, expanding its utility in synthetic chemistry. These transformations are essential for generating libraries of compounds that can be screened for biological activity.

The trifluoromethylthio group in 1-bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one also plays a crucial role in modulating physicochemical properties such as solubility and metabolic stability. Trifluoromethylthio-containing compounds have been shown to exhibit improved pharmacokinetic profiles, which is a desirable trait for any potential drug candidate. This feature has prompted researchers to explore its incorporation into lead compounds during optimization campaigns.

Recent studies have begun to explore the use of 1-bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one as a precursor in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. By functionalizing the bromine atom or the carbonyl group, researchers can introduce nitrogen-containing heterocycles such as pyridines, pyrimidines, and indoles. These heterocycles are prevalent motifs in many approved drugs and continue to be a focus of innovation in drug discovery.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and materials science. For instance, derivatives of this molecule could serve as intermediates for developing novel pesticides or specialty chemicals with tailored properties. The unique combination of electronic effects from halogen substituents can influence material characteristics, making this compound relevant for designing advanced materials with specific functionalities.

In conclusion, 1-bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1803763-86-1) represents a structurally interesting molecule with broad utility across multiple domains of chemical biology and synthetic chemistry. Its unique combination of functional groups positions it as a valuable scaffold for drug discovery efforts aimed at modulating protein targets involved in human disease. As research continues to uncover new synthetic methodologies and computational tools for analyzing molecular interactions, 1-bromo-1-(4-chloro-2-(trifluoromethylthio)phenyl)propan-2-one is likely to remain at the forefront of innovation in medicinal chemistry.